Cas no 83999-28-4 (N-(4-acetylphenyl)-3-oxobutanamide)

• Product Name: N-(4-acetylphenyl)-3-oxobutanamide
• CAS No: 83999-28-4
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 2804787
• PubChem ID: 18073071
• Update Time: 2025-04-21

N-(4-acetylphenyl)-3-oxobutanamide Chemical and Physical Properties

Names and Identifiers

• AKOS000165398
• 83999-28-4
• DTXSID40592530
• N-(4-acetylphenyl)-3-oxobutanamide

• Inchi： 1S/C12H13NO3/c1-8(14)7-12(16)13-11-5-3-10(4-6-11)9(2)15/h3-6H,7H2,1-2H3,(H,13,16)
• InChI Key： MCDZXMSMMJKWRH-UHFFFAOYSA-N
• SMILES： O=C(CC(C)=O)NC1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 219.08954328Da
• Monoisotopic Mass: 219.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.2Ų